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An In-depth Technical Guide on Olivine Weathering: Processes and Products

Introduction

Olivine, a nesosilicate mineral with the general formula (Mg,Fe)2SiOas, is a primary component
of the Earth's upper mantle and is abundant in mafic and ultramafic igneous rocks.[1][2] Its
propensity for rapid chemical weathering compared to other common silicate minerals makes it
a subject of intense research interest, particularly in the context of carbon dioxide removal
(CDR) through enhanced weathering.[1][3][4][5][6][7] This technical guide provides a
comprehensive overview of the core processes and products of olivine weathering, intended
for researchers, scientists, and professionals in related fields. The guide details the
fundamental chemical reactions, influencing factors, and resultant products, supported by
guantitative data from key studies, detailed experimental protocols, and visual representations
of the underlying pathways.

Core Processes of Olivine Weathering

The weathering of olivine is a complex process involving the dissolution of the mineral and the
subsequent formation of secondary products. The primary mechanisms are driven by reactions
with water and acids, leading to the release of divalent cations (Mg2*, Fe2*) and silicic acid.

Chemical Weathering Mechanisms

The dissolution of olivine is fundamentally an electrochemical process that occurs at the
mineral-water interface. The overall rate of dissolution is controlled by the breaking of the
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strong ionic bonds between the divalent metal cations (M2*) and oxygen within the crystal
lattice.[8] This process is significantly influenced by the pH of the surrounding solution.

In acidic conditions, the dissolution is proton-promoted.[9] Protons (H*) in the solution attack
the olivine surface, leading to the preferential release of Mg2* and Fe2* cations and the
formation of a silica-enriched surface layer.[9][10] The subsequent, slower release of silica
controls the overall dissolution rate.[9]

The general reaction for the forsterite (Mg-endmember of olivine) component in acidic
conditions can be represented as:

Mg2SiOa + 4H* — 2Mg?* + HaSiOa

In neutral to alkaline conditions, such as those found in seawater, the dissolution mechanism is
influenced by the hydration of the mineral surface.[3] The dissolution process in these
environments leads to an increase in alkalinity.[3][6]

A simplified representation of forsterite weathering in the presence of carbonic acid (formed
from dissolved CO2) is:

Mg2SiOa + 4H2CO3 - 2M@g2* + 4HCO3~ + HaSiOa4

This reaction consumes carbonic acid and produces bicarbonate ions, thereby increasing the
alkalinity of the water.[3]

Factors Influencing Weathering Rates

Several key factors govern the rate at which olivine weathers:

e pH: As highlighted by numerous studies, pH is a dominant factor, with dissolution rates
increasing in more acidic conditions.[8]

o Temperature: Higher temperatures generally accelerate the rate of chemical reactions,
including olivine dissolution.[8][11][12]

o Grain Size and Surface Area: Smaller grain sizes provide a larger surface area for reaction,
leading to faster overall weathering rates.[8][13]
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» Water Availability and Flow: The presence of water is essential for the hydrolysis reactions,
and flowing water can remove dissolved products, preventing saturation and promoting
further dissolution.[8][14][15]

e Presence of Organic Ligands: Organic compounds can enhance dissolution rates by
complexing with the metal cations at the mineral surface.[9]

» Biotic Factors: The activity of soil microbes, plant roots, and fungi can accelerate weathering
through the release of organic acids and other compounds.[4][16]

o Formation of Secondary Minerals: The precipitation of secondary minerals on the olivine
surface can form a passivating layer that inhibits further weathering.[8][17]

Products of Olivine Weathering

The weathering of olivine results in both dissolved species and solid secondary mineral
phases.

Dissolved Products

The primary dissolved products of olivine weathering are:
o Divalent Cations: Magnesium (Mg?*) and Iron (Fe2*) ions.
« Silicic Acid: HaSiOa4 (also represented as Si(OH)a).

» Bicarbonate lons: HCOs~, which contributes to alkalinity.[14][18]

Solid Products

A variety of solid secondary minerals can form depending on the environmental conditions:
e Clay Minerals: Such as smectite.[2]

 lron Oxides and Hydroxides: Including goethite and hematite, which form from the oxidation
of released Fe2*.[2][19]

e Serpentine Group Minerals: Formed through hydration and metamorphic transformation of
olivine, a process known as serpentinization.[20][21][22] This process is particularly
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significant at the seafloor.[20]

e Carbonate Minerals: In environments with sufficient carbonate concentration, minerals like
magnesite (MgCQOs) can precipitate, effectively sequestering CO2.[19][23]

o Amorphous Silica: A silica-rich layer can form on the olivine surface, particularly in the initial
stages of dissolution.[19][23]

« lddingsite: A mixture of clay minerals, iron oxides, and ferrihydrite, often appearing as a
reddish-brown alteration product.[1][2]

Quantitative Data on Olivine Weathering

The rate of olivine weathering has been quantified in numerous laboratory and field studies.
The following tables summarize key data from the literature.
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Experimental Protocols for Studying Olivine
Weathering

Detailed experimental methodologies are crucial for reproducible research in olivine
weathering. The following protocols are synthesized from common practices reported in the
literature.

Protocol: Batch Reactor Experiment for Olivine
Dissolution in Seawater

This protocol is based on methodologies described in studies investigating olivine weathering
in marine environments.[3][6][26]

Objective: To determine the dissolution rate of olivine in seawater and its effect on seawater
chemistry.

Materials:

 Forsteritic olivine sand of a known grain size distribution and chemical composition.
« Atrtificial or natural seawater, filtered to remove biological activity.

o Reaction vessels (e.g., polypropylene bottles).

o Rotational agitator or shaker table.

» Analytical equipment for measuring pH, total alkalinity (TA), dissolved inorganic carbon
(DIC), and elemental concentrations (e.g., Mg, Si, Ni) via ICP-MS or ICP-OES.

Filtration apparatus (e.g., 0.22 um filters).
Procedure:

o Preparation: Pre-clean the olivine sand to remove any fine particles or contaminants.
Characterize the initial surface area and composition of the olivine.
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e Experimental Setup: Add a known mass of olivine to a known volume of seawater in the
reaction vessels. Include control vessels with seawater only.

 Incubation: Place the vessels on a rotational agitator at a constant temperature. Allow for
free gas exchange with the atmosphere.

o Sampling: At regular time intervals, collect water samples from each vessel.

o Sample Processing: Immediately filter the collected samples to stop the reaction with any
suspended particles.

o Chemical Analysis: Analyze the filtered water samples for pH, TA, DIC, and the
concentrations of key dissolved elements (Mg, Si, Ni).

o Data Analysis: Calculate the change in concentration of the dissolved products over time,
corrected for the control. Determine the dissolution rate, often normalized to the mineral
surface area.

Protocol: Soil Column Experiment for Olivine
Weathering

This protocol is a generalized representation of methods used in studies like those
investigating the effects of olivine on soil and plant systems.[12][24][25]

Objective: To assess the weathering rate of olivine in a soil environment and its impact on soil
chemistry and leachate composition.

Materials:

e Intact or repacked soil cores.

e Crushed olivine of a known particle size distribution.
» Simulated rainwater or a specific irrigation solution.

o Peristaltic pump for controlled irrigation.

o Leachate collection vessels.
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e Analytical equipment for soil and water analysis.

Procedure:

Column Setup: Amend the top layer of the soil columns with a known amount of olivine.
Include control columns without olivine.

« lIrrigation: Apply a controlled flow of the irrigation solution to the top of the soil columns using
a peristaltic pump.

o Leachate Collection: Collect the leachate that passes through the soil columns at regular
intervals.

o Leachate Analysis: Measure the volume of the collected leachate and analyze its chemical
composition (pH, alkalinity, elemental concentrations).

o Soil Analysis: At the end of the experiment, section the soil columns and analyze the soil for
changes in pH, cation exchange capacity, and the concentrations of exchangeable cations.

o Mass Balance Calculation: Use the leachate chemistry and final soil analysis to perform a
mass balance for elements like Mg and Si to estimate the extent of olivine weathering.

Visualizing Olivine Weathering Processes

The following diagrams, generated using the DOT language, illustrate key pathways and
workflows in olivine weathering research.

Chemical Weathering Pathways of Olivine
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Caption: Chemical weathering pathways of olivine under different conditions.

Experimental Workflow for Olivine Weathering Studies

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1252735?utm_src=pdf-body-img
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Define Research Question

Material Preparation
(Olivine Characterization, Solution Prep)

:

Experimental Setup
(Batch Reactor, Soil Column, etc.)

Incubation under
Controlled Conditions

Time-Series Sampling
(Agqueous and/or Solid Phase)

Chemical & Physical Analysis
(ICP-MS, XRD, SEM, etc.)

Data Processing & Modeling
(Rate Calculation, Geochemical Modeling)

Results & Interpretation

Click to download full resolution via product page

Caption: A generalized experimental workflow for studying olivine weathering.

Conclusion
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The weathering of olivine is a multifaceted process of significant scientific and practical
importance. Understanding the intricate interplay of chemical reactions, environmental factors,
and resulting products is crucial for applications ranging from geological carbon sequestration
to understanding planetary surface evolution. This guide has provided a foundational overview
of these core aspects, supported by quantitative data and standardized experimental
approaches. Continued research, employing rigorous and reproducible methodologies, will
further refine our predictive models and unlock the full potential of olivine-based technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Olivine - Wikipedia [en.wikipedia.org]

2. ALEX STREKEISEN-Olivine- [alexstrekeisen.it]

3. Olivine Dissolution in Seawater: Implications for CO2 Sequestration through Enhanced
Weathering in Coastal Environments - PMC [pmc.ncbi.nim.nih.gov]

e 4. Olivine for CO2 removal | THE rate of olivine weathering, an expensive myth
[smartstones.nl]

e 5. Why Is Olivine Promising for Carbon Capture? — Question [climate.sustainability-
directory.com]

e 6. pubs.acs.org [pubs.acs.org]

e 7. sustainability-directory.com [sustainability-directory.com]
» 8. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

* 9. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
» 10. researchgate.net [researchgate.net]

e 11. soest.hawaii.edu [soest.hawaii.edu]

e 12. Frontiers | The dissolution of olivine added to soil at 32°C: the fate of weathering
products and its implications for enhanced weathering at different temperatures
[frontiersin.org]

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/product/b1252735?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Olivine
https://www.alexstrekeisen.it/english/vulc/olivine.php
https://pmc.ncbi.nlm.nih.gov/articles/PMC5382570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5382570/
https://smartstones.nl/the-rate-of-olivine-weathering-an-expensive-myth/
https://smartstones.nl/the-rate-of-olivine-weathering-an-expensive-myth/
https://climate.sustainability-directory.com/question/why-is-olivine-promising-for-carbon-capture/
https://climate.sustainability-directory.com/question/why-is-olivine-promising-for-carbon-capture/
https://pubs.acs.org/doi/10.1021/acs.est.6b05942
https://sustainability-directory.com/term/olivine-weathering/
https://discovery.ucl.ac.uk/id/eprint/10061584/1/Oelkers_revised.submit.untracked.pdf
https://pubs.geoscienceworld.org/msa/ammin/article/91/2-3/455/44612/Mechanism-for-the-dissolution-of-olivine-series
https://www.researchgate.net/publication/250130101_Mechanism_for_the_dissolution_of_olivine_series_minerals_in_acidic_solutions
https://www.soest.hawaii.edu/oceanography/oceanwp/wp-content/uploads/2021/05/Lam-Chuen-Wing.pdf
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2024.1252210/full
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2024.1252210/full
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2024.1252210/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

13. publications.deltares.nl [publications.deltares.nl]

14. Olivine for CO2 removal | Binding CO2 [smartstones.nl]
15. vliz.be [vliz.be]

16. researchgate.net [researchgate.net]

17. mdpi.com [mdpi.com]

18. greensand.com [greensand.com]

19. research-portal.uu.nl [research-portal.uu.nl]

20. Serpentinization - Wikipedia [en.wikipedia.org]

21. Serpentinization and the Formation of H2 and CH4 on Celestial Bodies (Planets, Moons,
Comets) - PMC [pmc.ncbi.nim.nih.gov]

22. quora.com [quora.com]
23. sccs.stanford.edu [sccs.stanford.edu]

24. Olivine weathering in soil, and its effects on growth and nutrient uptake in Ryegrass
(Lolium perenne L.): a pot experiment - PubMed [pubmed.nchbi.nlm.nih.gov]

25. Olivine Weathering in Soil, and Its Effects on Growth and Nutrient Uptake in Ryegrass
(Lolium perenne L.): A Pot Experiment | PLOS One [journals.plos.org]

26. Frontiers | Kinetics of Olivine Weathering in Seawater: An Experimental Study
[frontiersin.org]

To cite this document: BenchChem. [olivine weathering processes and products].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252735#olivine-weathering-processes-and-
products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://publications.deltares.nl/11204378_000_0002.pdf
https://smartstones.nl/about-olivine/co2-reduction/
https://www.vliz.be/imisdocs/publications/360536.pdf
https://www.researchgate.net/publication/312505967_Olivine_Weathering_against_Climate_Change
https://www.mdpi.com/2075-163X/14/8/766
https://greensand.com/en/pages/werking-olivijn-steen
https://research-portal.uu.nl/en/publications/carbon-dioxide-sequestration-via-olivine-carbonation-examining-th/
https://en.wikipedia.org/wiki/Serpentinization
https://pmc.ncbi.nlm.nih.gov/articles/PMC4523005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4523005/
https://www.quora.com/Why-does-the-olivine-mineral-alter-to-a-serpentine-mineral
https://sccs.stanford.edu/sites/g/files/sbiybj17761/files/media/file/1-s2.0-s000925411400117x-main_0.pdf
https://pubmed.ncbi.nlm.nih.gov/22912685/
https://pubmed.ncbi.nlm.nih.gov/22912685/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0042098
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0042098
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2022.831587/full
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2022.831587/full
https://www.benchchem.com/product/b1252735#olivine-weathering-processes-and-products
https://www.benchchem.com/product/b1252735#olivine-weathering-processes-and-products
https://www.benchchem.com/product/b1252735#olivine-weathering-processes-and-products
https://www.benchchem.com/product/b1252735#olivine-weathering-processes-and-products
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b1252735?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

